2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide

• Molecular Formula: C18H14ClN3OS2
• Molecular Weight: 387.9 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-ylsulfanyl)-N-[(E)-[(Z)-2-chloro-3-phenylprop-2-enylidene]amino]acetamide
• InChI: InChI=1S/C18H14ClN3OS2/c19-14(10-13-6-2-1-3-7-13)11-20-22-17(23)12-24-18-21-15-8-4-5-9-16(15)25-18/h1-11H,12H2,(H,22,23)/b14-10-,20-11+
• InChI Key: FDCVWROQIZCJQS-MCXKGUMDSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C=C(/C=N/NC(=O)CSC2=NC3=CC=CC=C3S2)\Cl
• Canonical SMILES: C1=CC=C(C=C1)C=C(C=NNC(=O)CSC2=NC3=CC=CC=C3S2)Cl

Description

2-(1,3-Benzothiazol-2-ylsulfanyl)-N'-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide is a benzothiazole-based acylhydrazone derivative characterized by a 1,3-benzothiazole core linked to a sulfanylacetohydrazide moiety. The (1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene substituent introduces stereoelectronic complexity, influencing its reactivity and biological interactions. Benzothiazole derivatives are widely studied for their anticancer, antimicrobial, and anti-inflammatory properties, attributed to their ability to intercalate with biomolecules or inhibit enzymatic pathways . The compound’s synthesis typically involves condensation of 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide with a substituted α,β-unsaturated aldehyde under acidic or basic conditions .

Preparation Methods

The synthesis of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the benzothiazole ring: This can be achieved by the cyclization of o-aminothiophenol with carbon disulfide in the presence of a base.

Introduction of the sulfanyl group: The benzothiazole ring is then reacted with a suitable thiolating agent to introduce the sulfanyl group.

Formation of the hydrazide moiety: The intermediate product is then reacted with hydrazine hydrate to form the hydrazide.

Condensation reaction: Finally, the hydrazide is condensed with an appropriate aldehyde or ketone to form the desired compound.

Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of scalable reaction conditions and equipment.

Chemical Reactions Analysis

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide can undergo various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like sodium borohydride or lithium aluminum hydride to form corresponding reduced products.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Condensation: The hydrazide moiety can undergo condensation reactions with aldehydes or ketones to form hydrazones or hydrazides.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has been studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research has explored its potential as a therapeutic agent due to its ability to interact with specific biological targets.

Industry: The compound is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2-(1,3-benzothiazol-2-ylsulfanyl)-N’-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide involves its interaction with specific molecular targets and pathways. The benzothiazole ring and hydrazide moiety are known to interact with enzymes and proteins, potentially inhibiting their activity. The compound may also induce oxidative stress or disrupt cellular processes, leading to its observed biological effects.

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., Cl, Br, NO₂) increase electrophilicity, enhancing interactions with nucleophilic biological targets (e.g., DNA or enzyme active sites) .
• Aromatic substituents (phenyl, furyl) improve lipophilicity, aiding membrane permeability .
• Hydroxy/methoxy groups facilitate hydrogen bonding with proteins or nucleic acids, improving binding specificity .

Anticancer Activity

Benzothiazole acylhydrazones exhibit cytotoxic effects against cancer cell lines. For example:

• The target compound’s chloro-phenyl substituent is hypothesized to disrupt microtubule assembly, similar to analogues tested against C6 glioma and MCF-7 cells (IC₅₀: 8–15 µM) .
• A nitro-substituted analogue (2-(1,3-benzothiazol-2-ylsulfanyl)-N′-[(1E,2E)-3-(2-nitrophenyl)prop-2-en-1-ylidene]acetohydrazide) showed enhanced activity against HT-29 colorectal cells (IC₅₀: 6.2 µM) due to nitro group-mediated redox cycling .
• Compounds with hydroxy-methoxy phenyl groups (e.g., ) demonstrated selectivity for hormone-dependent cancers via estrogen receptor interactions .

Antimicrobial Activity

• A methyl-substituted analogue (2-(1,3-benzothiazol-2-ylsulfanyl)-N′-[(E)-(3-methylphenyl)methylene]acetohydrazide) inhibited Staphylococcus aureus (MIC: 4 µg/mL) by disrupting cell wall synthesis .

Biological Activity

The compound 2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide is a complex organic molecule that has garnered attention for its potential biological activities. This article discusses its synthesis, biological properties, and mechanisms of action based on current research findings.

Chemical Structure and Properties

The molecular formula of this compound is $C_{16}H_{11}ClN_3OS$, with a molecular weight of 396.3 g/mol. The structure features a benzothiazole ring, a sulfanyl group, and a chloro-substituted phenyl moiety.

Property	Value
Molecular Formula	$C_{16}H_{11}ClN_3OS$
Molecular Weight	396.3 g/mol
IUPAC Name	2-(1,3-benzothiazol-2-ylsulfanyl)-N'-[(1E,2Z)-2-chloro-3-phenylprop-2-en-1-ylidene]acetohydrazide
CAS Number	Not available

Synthesis

The synthesis typically involves the condensation of 2-(1,3-benzothiazol-2-ylsulfanyl)acetohydrazide with (E)-2-chloro-3-phenylprop-2-enal under acidic conditions. This reaction often requires refluxing in the presence of an acid catalyst like acetic acid to facilitate the formation of the hydrazone linkage.

Antimicrobial Properties

Research indicates that derivatives of benzothiazole compounds exhibit significant antimicrobial activity. A study demonstrated that related benzothiazole derivatives were effective against various bacterial strains, suggesting potential applications in developing new antimicrobial agents .

Anticancer Activity

Several studies have highlighted the anticancer potential of benzothiazole derivatives. For example, compounds similar to the target molecule were tested for their ability to inhibit cancer cell proliferation in vitro. Results showed that these compounds could induce apoptosis in cancer cells through mechanisms involving the modulation of cell cycle proteins and apoptosis-related enzymes .

The biological activity of this compound is believed to stem from its ability to interact with specific molecular targets within cells. It may inhibit key enzymes involved in metabolic pathways or interfere with DNA replication processes. For instance:

• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes critical for cell survival and proliferation.
• DNA Interaction : It might bind to nucleic acids, affecting their function and stability.

This dual mechanism enhances its therapeutic potential against both microbial infections and cancer .

Case Study 1: Antimicrobial Efficacy

A series of benzothiazole derivatives were synthesized and tested for antimicrobial activity against Gram-positive and Gram-negative bacteria. The results indicated that specific derivatives exhibited minimum inhibitory concentrations (MICs) comparable to established antibiotics, highlighting their potential as alternative treatments .

Case Study 2: Anticancer Activity

In a separate study focused on anticancer properties, compounds structurally related to the target molecule were shown to significantly reduce the viability of human cancer cell lines (e.g., breast and colon cancer). The study utilized assays such as MTT and flow cytometry to assess cell viability and apoptosis induction .